Cas no 824976-07-0 (Benzenamine, 4,4'-methylenebis[N-(1H-imidazol-4-ylmethylene)-)

• Product name: Benzenamine, 4,4'-methylenebis[N-(1H-imidazol-4-ylmethylene)-
• CAS No: 824976-07-0
• MF: C₂₁H₁₈N₆
• MW: 354.407823085785
• CID: 689550
• PubChem ID: 135519365

Benzenamine, 4,4'-methylenebis[N-(1H-imidazol-4-ylmethylene)- Chemical and Physical Properties

Names and Identifiers

• N-(imidazol-4-ylidenemethyl)-4-[[4-(imidazol-4-ylidenemethylamino)phenyl]methyl]aniline
• 4,4'-Methylenebis{N-[(4H-imidazol-4-ylidene)methyl]aniline}
• 824976-07-0
• DTXSID20837592
• Benzenamine, 4,4'-methylenebis[N-(1H-imidazol-4-ylmethylene)-

• Inchi： InChI=1S/C21H18N6/c1-5-18(24-12-20-10-22-14-26-20)6-2-16(1)9-17-3-7-19(8-4-17)25-13-21-11-23-15-27-21/h1-8,10-15H,9H2,(H,22,26)(H,23,27)
• InChI Key： FSIHUWANGZSFDY-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CC2=CC=C(C=C2)N=CC3=CN=CN3)N=CC4=CN=CN4

Computed Properties

• Exact Mass: 354.15929460g/mol
• Monoisotopic Mass: 354.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.1Ų